N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C14H12N4O3/c1-8-4-3-5-9(2)12(8)15-11-7-6-10-13(17-21-16-10)14(11)18(19)20/h3-7,15H,1-2H3
• InChI Key: JOGNRCFJVCWKEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC2=C(C3=NON=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, also known as DMN, is a fluorescent probe that is widely used in scientific research. DMN is a versatile compound that has been used in various applications, including bioimaging, sensing, and detection.

Mechanism of Action

N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine functions as a fluorescent probe by binding to a target molecule and emitting light upon excitation. The mechanism of action of N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is based on the principle of fluorescence resonance energy transfer (FRET). FRET occurs when the energy from an excited donor molecule is transferred to an acceptor molecule, resulting in the emission of light from the acceptor.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with cell viability or function, making it an ideal fluorescent probe for live-cell imaging applications.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has several advantages for laboratory experiments. It is a highly sensitive and specific fluorescent probe that can detect low concentrations of target molecules. It is also easy to use and does not require complex instrumentation. However, N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has some limitations, including its limited photostability and susceptibility to photobleaching.

Future Directions

There are several future directions for the use of N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in scientific research. One direction is the development of new N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine derivatives with improved photostability and sensitivity. Another direction is the application of N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in drug discovery and development, where it can be used to screen for potential drug candidates. Additionally, N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine can be used in the development of new biosensors for the detection of various biomolecules.

Synthesis Methods

N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,6-dimethylaniline with 4-nitro-2,1,3-benzoxadiazole in the presence of a catalyst. The resulting product is N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, which can be purified using column chromatography.

Scientific Research Applications

N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has been extensively used in scientific research as a fluorescent probe. It has been used to study various biological processes, including protein-protein interactions, enzyme activity, and ion channel function. N-(2,6-dimethylphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has also been used in bioimaging applications to visualize cellular structures and functions.